1-(2-(alpha-(p-Chlorophenyl)benzyloxy)ethyl)-4-(o-methoxyphenyl)piperazine oxalate

• CAS No.: 23904-79-2
• Molecular Formula: C28H31ClN2O6
• Molecular Weight: 527.0 g/mol
• IUPAC Name: 1-[2-[(4-chlorophenyl)-phenylmethoxy]ethyl]-4-(2-methoxyphenyl)piperazine;oxalic acid
• InChI: InChI=1S/C26H29ClN2O2.C2H2O4/c1-30-25-10-6-5-9-24(25)29-17-15-28(16-18-29)19-20-31-26(21-7-3-2-4-8-21)22-11-13-23(27)14-12-22;3-1(4)2(5)6/h2-14,26H,15-20H2,1H3;(H,3,4)(H,5,6)
• InChI Key: FNCPSCUFEVHYTI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CCOC(C3=CC=CC=C3)C4=CC=C(C=C4)Cl.C(=O)(C(=O)O)O

Description

1-(2-(alpha-(p-Chlorophenyl)benzyloxy)ethyl)-4-(o-methoxyphenyl)piperazine oxalate is a piperazine derivative with a complex substituent pattern. Structurally, it features a piperazine core substituted with:

• A 2-(alpha-(p-chlorophenyl)benzyloxy)ethyl group at position 1, comprising a benzyloxy moiety with a p-chlorophenyl substituent.
• An o-methoxyphenyl group at position 2.
• An oxalate counterion forming a 1:1 salt .

The compound is synthesized via alkylation and nucleophilic substitution reactions, as inferred from analogous piperazine derivatives in the literature. For example, similar compounds like GBR-12909 () are synthesized by introducing arylalkoxy groups via reactions with halogenated precursors. The oxalate salt form enhances stability and solubility, critical for pharmacological applications .

Comparison with Similar Compounds

Key Observations:

• Halogen Effects : The p-chlorophenyl group in the target compound vs. bis(4-fluorophenyl) in GBR-12909 impacts steric bulk and electron-withdrawing properties, influencing dopamine transporter (DAT) affinity .
• Ortho vs. Para Substitution : The o-methoxyphenyl group in the target compound may confer distinct steric or electronic interactions compared to p-methoxyphenyl analogs (e.g., compound 3j in ) .

Pharmacological Activity

• GBR-12909 is a high-affinity DAT ligand with reinforcing effects in primate self-administration studies (ED50: 0.03–1.0 mg/kg) .
• GBR-12909 : Binds DAT with IC50 ~5 nM; the fluorinated aryl groups enhance blood-brain barrier penetration .
• Thioether Analogs (CID 91038): No activity data available, but sulfur substitution may reduce metabolic stability compared to ethers .

Toxicity and Physicochemical Properties

Property	Target Compound	GBR-12909	CID 91038
LD50 (Mouse, i.p.)	400 mg/kg	120 mg/kg (estimated)	N/A
Melting Point	Not reported	177–178°C (HCl salt)	N/A
Solubility	Enhanced by oxalate salt	High (HCl salt)	Likely lower (thioether)

• Oxalate vs. HCl Salts : The oxalate counterion may reduce acute toxicity compared to hydrochloride salts, as seen in the higher LD50 of the target compound .
• Thermal Stability : Analogous piperazine HCl salts () melt at 177–178°C, suggesting similar thermal behavior for the target compound .